Cas no 1807085-03-5 (3-(Chloromethyl)-2-cyano-4-(difluoromethyl)pyridine-6-acetonitrile)

3-(Chloromethyl)-2-cyano-4-(difluoromethyl)pyridine-6-acetonitrile is a versatile heterocyclic compound featuring a pyridine core substituted with chloromethyl, cyano, difluoromethyl, and acetonitrile functional groups. Its multifunctional structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for constructing complex molecules with tailored properties. The presence of reactive sites, such as the chloromethyl and cyano groups, enables further derivatization, while the difluoromethyl moiety enhances metabolic stability and lipophilicity in target compounds. This compound is characterized by high purity and consistent reactivity, ensuring reliable performance in cross-coupling, nucleophilic substitution, and other key transformations. Its utility in medicinal chemistry and crop protection research underscores its importance as a specialized building block.

3-(Chloromethyl)-2-cyano-4-(difluoromethyl)pyridine-6-acetonitrile structure

1807085-03-5 structure

Product Name:3-(Chloromethyl)-2-cyano-4-(difluoromethyl)pyridine-6-acetonitrile

CAS No:1807085-03-5

MF:C₁₀H₆ClF₂N₃

MW:241.624547481537

CID:4878625

Update Time:2025-05-21

3-(Chloromethyl)-2-cyano-4-(difluoromethyl)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

- 3-(Chloromethyl)-2-cyano-4-(difluoromethyl)pyridine-6-acetonitrile
- Inchi： 1S/C10H6ClF2N3/c11-4-8-7(10(12)13)3-6(1-2-14)16-9(8)5-15/h3,10H,1,4H2
- InChI Key： CNGAEBFMACUCNO-UHFFFAOYSA-N
- SMILES： ClCC1=C(C#N)N=C(CC#N)C=C1C(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 329
XLogP3: 1.6
Topological Polar Surface Area: 60.5

3-(Chloromethyl)-2-cyano-4-(difluoromethyl)pyridine-6-acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029039266-250mg	3-(Chloromethyl)-2-cyano-4-(difluoromethyl)pyridine-6-acetonitrile	1807085-03-5	95%	250mg	$1,058.40	2022-03-31
Alichem	A029039266-500mg	3-(Chloromethyl)-2-cyano-4-(difluoromethyl)pyridine-6-acetonitrile	1807085-03-5	95%	500mg	$1,769.25	2022-03-31
Alichem	A029039266-1g	3-(Chloromethyl)-2-cyano-4-(difluoromethyl)pyridine-6-acetonitrile	1807085-03-5	95%	1g	$3,097.65	2022-03-31

3-(Chloromethyl)-2-cyano-4-(difluoromethyl)pyridine-6-acetonitrile Related Literature

1. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
2. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
3. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
4. An amorphous Cu–In–S nanoparticle-based precursor ink with improved atom economy for CuInSe2 solar cells with 10.85% efficiency†

Green Chem., 2017,19, 1268-1277
5. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551

Additional information on 3-(Chloromethyl)-2-cyano-4-(difluoromethyl)pyridine-6-acetonitrile

Research Brief on 3-(Chloromethyl)-2-cyano-4-(difluoromethyl)pyridine-6-acetonitrile (CAS: 1807085-03-5)

3-(Chloromethyl)-2-cyano-4-(difluoromethyl)pyridine-6-acetonitrile (CAS: 1807085-03-5) is a specialized pyridine derivative that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features including a chloromethyl group, cyano group, and difluoromethyl substitution, has shown potential as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have explored its utility in the development of enzyme inhibitors, agrochemicals, and pharmaceutical agents targeting various diseases.

Recent research has focused on the synthetic pathways and reactivity of 3-(Chloromethyl)-2-cyano-4-(difluoromethyl)pyridine-6-acetonitrile. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its role as a versatile building block for the synthesis of pyridine-based kinase inhibitors. The chloromethyl group, in particular, allows for further functionalization, enabling the introduction of diverse pharmacophores. The presence of the difluoromethyl group has been linked to enhanced metabolic stability and bioavailability, making this compound a promising candidate for drug development.

In addition to its pharmaceutical applications, 3-(Chloromethyl)-2-cyano-4-(difluoromethyl)pyridine-6-acetonitrile has been investigated for its potential in agrochemical research. A 2024 study in Pest Management Science highlighted its use as a precursor for the synthesis of novel herbicides. The compound's ability to disrupt plant-specific enzymatic pathways has been attributed to its unique electronic properties, which are influenced by the cyano and difluoromethyl groups. These findings suggest that this molecule could play a significant role in the development of next-generation crop protection agents.

From a mechanistic perspective, the reactivity of 3-(Chloromethyl)-2-cyano-4-(difluoromethyl)pyridine-6-acetonitrile has been explored through computational and experimental studies. Density functional theory (DFT) calculations have provided insights into the electronic effects of the substituents on the pyridine ring, explaining its high reactivity in nucleophilic substitution reactions. These studies have also revealed potential sites for further modification, opening new avenues for the design of derivatives with tailored biological activities.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 3-(Chloromethyl)-2-cyano-4-(difluoromethyl)pyridine-6-acetonitrile. Recent advances in flow chemistry and catalytic processes have addressed some of these issues, as reported in Organic Process Research & Development (2023). These innovations have improved yield and reduced the environmental impact of its production, making it more accessible for industrial applications.

In conclusion, 3-(Chloromethyl)-2-cyano-4-(difluoromethyl)pyridine-6-acetonitrile (CAS: 1807085-03-5) represents a valuable scaffold in chemical biology and pharmaceutical research. Its unique structural features and versatile reactivity make it a promising candidate for the development of novel therapeutic and agrochemical agents. Ongoing research is expected to further elucidate its potential and expand its applications in these fields.